{[5-bromo-3-cyano-4-(methoxymethyl)-6-methyl-2-pyridinyl]oxy}acetic acid

• IUPAC Name: 2-[5-bromo-3-cyano-4-(methoxymethyl)-6-methylpyridin-2-yl]oxyacetic acid
• InChI: InChI=1S/C11H11BrN2O4/c1-6-10(12)8(4-17-2)7(3-13)11(14-6)18-5-9(15)16/h4-5H2,1-2H3,(H,15,16)
• InChI Key: ZBCVUKKYCFGHFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=N1)OCC(=O)O)C#N)COC)Br
• Molecular Formula: C11H11BrN2O4
• Molecular Weight: 315.12 g/mol

Description

{[5-bromo-3-cyano-4-(methoxymethyl)-6-methyl-2-pyridinyl]oxy}acetic acid, also known as BMMPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BMMPA is a pyridine derivative that has been synthesized and studied extensively for its biochemical and physiological effects.

Scientific Research Applications

{[5-bromo-3-cyano-4-(methoxymethyl)-6-methyl-2-pyridinyl]oxy}acetic acid has been studied extensively for its potential applications in various fields, including pharmacology, biochemistry, and medicinal chemistry. In pharmacology, {[5-bromo-3-cyano-4-(methoxymethyl)-6-methyl-2-pyridinyl]oxy}acetic acid has been shown to have anticonvulsant, antinociceptive, and anti-inflammatory effects. In biochemistry, {[5-bromo-3-cyano-4-(methoxymethyl)-6-methyl-2-pyridinyl]oxy}acetic acid has been used as a tool to study the role of GABA receptors in the brain. In medicinal chemistry, {[5-bromo-3-cyano-4-(methoxymethyl)-6-methyl-2-pyridinyl]oxy}acetic acid has been studied as a potential drug candidate for the treatment of various diseases, including epilepsy, anxiety, and depression.

Mechanism of Action

The mechanism of action of {[5-bromo-3-cyano-4-(methoxymethyl)-6-methyl-2-pyridinyl]oxy}acetic acid is not fully understood, but it is believed to involve the modulation of GABA receptors in the brain. GABA receptors are responsible for regulating the activity of neurons in the brain, and {[5-bromo-3-cyano-4-(methoxymethyl)-6-methyl-2-pyridinyl]oxy}acetic acid has been shown to enhance the activity of these receptors. This enhancement leads to a decrease in neuronal activity, which can result in the anticonvulsant, antinociceptive, and anti-inflammatory effects observed in studies.
Biochemical and Physiological Effects:
{[5-bromo-3-cyano-4-(methoxymethyl)-6-methyl-2-pyridinyl]oxy}acetic acid has been shown to have a range of biochemical and physiological effects, including anticonvulsant, antinociceptive, and anti-inflammatory effects. These effects are believed to be due to the modulation of GABA receptors in the brain. {[5-bromo-3-cyano-4-(methoxymethyl)-6-methyl-2-pyridinyl]oxy}acetic acid has also been shown to have anxiolytic effects, which may be due to its ability to enhance the activity of GABA receptors in the brain.

Advantages and Limitations for Lab Experiments

{[5-bromo-3-cyano-4-(methoxymethyl)-6-methyl-2-pyridinyl]oxy}acetic acid has several advantages for use in lab experiments, including its ability to modulate GABA receptors in the brain, its anticonvulsant, antinociceptive, and anti-inflammatory effects, and its anxiolytic effects. However, there are also limitations to the use of {[5-bromo-3-cyano-4-(methoxymethyl)-6-methyl-2-pyridinyl]oxy}acetic acid in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of {[5-bromo-3-cyano-4-(methoxymethyl)-6-methyl-2-pyridinyl]oxy}acetic acid, including its potential applications in the treatment of various diseases, its use as a tool to study the role of GABA receptors in the brain, and its potential as a drug candidate for the treatment of epilepsy, anxiety, and depression. Further research is needed to fully understand the mechanism of action of {[5-bromo-3-cyano-4-(methoxymethyl)-6-methyl-2-pyridinyl]oxy}acetic acid and to determine its potential as a therapeutic agent. Additionally, modifications to the synthesis method of {[5-bromo-3-cyano-4-(methoxymethyl)-6-methyl-2-pyridinyl]oxy}acetic acid may be necessary to improve the yield and purity of the compound for use in lab experiments.

Synthesis Methods

{[5-bromo-3-cyano-4-(methoxymethyl)-6-methyl-2-pyridinyl]oxy}acetic acid can be synthesized using a multi-step process that involves the reaction of 5-bromo-3-cyano-4-(methoxymethyl)-2-pyridinol with chloroacetic acid and triethylamine. The resulting product is then treated with hydrochloric acid to yield {[5-bromo-3-cyano-4-(methoxymethyl)-6-methyl-2-pyridinyl]oxy}acetic acid. The synthesis of {[5-bromo-3-cyano-4-(methoxymethyl)-6-methyl-2-pyridinyl]oxy}acetic acid has been studied extensively, and various modifications to the synthesis method have been proposed to improve the yield and purity of the compound.